Cas no 2227941-14-0 (rac-(1R,6R)-2-oxabicyclo4.2.0octane-7-thiol)

• Product Name: rac-(1R,6R)-2-oxabicyclo4.2.0octane-7-thiol
• CAS No: 2227941-14-0
• MF: C₇H₁₂OS
• MW: 144.234580993652
• CID: 5978375
• PubChem ID: 165958745
• Update Time: 2025-05-22

rac-(1R,6R)-2-oxabicyclo4.2.0octane-7-thiol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,6R)-2-oxabicyclo4.2.0octane-7-thiol
• 2227941-14-0
• EN300-1289429
• rac-(1R,6R)-2-oxabicyclo[4.2.0]octane-7-thiol

• Inchi： 1S/C7H12OS/c9-7-4-6-5(7)2-1-3-8-6/h5-7,9H,1-4H2/t5-,6-,7?/m0/s1
• InChI Key： MLBBRNJEBVDJNG-WABBHOIFSA-N
• SMILES： SC1C[C@H]2[C@@H]1CCCO2

Computed Properties

• Exact Mass: 144.06088618g/mol
• Monoisotopic Mass: 144.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 10.2Ų

Additional information on rac-(1R,6R)-2-oxabicyclo4.2.0octane-7-thiol

Rac-(1R,6R)-2-Oxabicyclo[4.2.0]Octane-7-Thiol: A Comprehensive Overview

The compound rac-(1R,6R)-2-oxabicyclo[4.2.0]octane-7-thiol, with CAS No 2227941-14-0, is a unique bicyclic sulfur-containing compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its rigid bicyclic structure and the presence of a thiol group, which imparts it with distinctive chemical properties and potential applications in various industries.

The bicyclic framework of rac-(1R,6R)-2-oxabicyclo[4.2.0]octane-7-thiol provides it with exceptional stability and rigidity, making it an ideal candidate for use in advanced materials such as high-performance polymers and specialty chemicals. Recent studies have highlighted its potential as a building block for constructing complex molecular architectures due to its ability to undergo various chemical transformations while maintaining its structural integrity.

One of the most intriguing aspects of this compound is its stereochemistry, specifically the (1R,6R) configuration. This stereochemistry plays a crucial role in determining the compound's reactivity and selectivity in chemical reactions. Researchers have demonstrated that the thiol group can be readily modified to introduce functional groups, enabling the creation of derivatives with tailored properties for specific applications.

In terms of synthesis, rac-(1R,6R)-2-oxabicyclo[4.2.0]octane-7-thiol can be prepared through a variety of methods, including ring-closing metathesis and other cycloaddition reactions. These methods allow for precise control over the stereochemistry and functionalization of the molecule, which is essential for its use in specialized applications such as drug delivery systems and advanced materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of rac-(1R,6R)-2-oxabicyclo[4.2.0]octane-7-thiol. By employing density functional theory (DFT) calculations, researchers have been able to predict the compound's behavior in various chemical environments, facilitating its optimization for industrial applications.

The thiol group in this compound is particularly valuable due to its ability to form strong covalent bonds under mild conditions. This property has led to its exploration as a cross-linking agent in polymer chemistry, where it can enhance the mechanical properties of materials such as elastomers and thermoplastics.

Furthermore, rac-(1R,6R)-2-oxabicyclo[4.2.0]octane-7-thiol has shown promise in the field of catalysis, where its unique structure can serve as a scaffold for designing novel catalysts with enhanced activity and selectivity. Its ability to coordinate with metal ions makes it a potential candidate for homogeneous catalysis applications.

In conclusion, rac-(1R,6R)-2-oxabicyclo[4.2.0]octane-7-thiol (CAS No 2227941-14-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its rigid bicyclic structure, stereochemistry-dependent reactivity, and functionalizable thiol group make it an attractive target for both academic research and industrial development.